Cas no 2219407-64-2 (2-(chloromethyl)-4H,6H,7H-pyrano4,3-d1,3thiazole hydrochloride)

• Product Name: 2-(chloromethyl)-4H,6H,7H-pyrano4,3-d1,3thiazole hydrochloride
• CAS No: 2219407-64-2
• MF: C₇H₉Cl₂NOS
• MW: 226.123458623886
• CID: 5223158
• PubChem ID: 137952215
• Update Time: 2025-10-18

2-(chloromethyl)-4H,6H,7H-pyrano4,3-d1,3thiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-6,7-dihydro-4H-pyrano[4,3-d]thiazole hydrochloride
• 2-(chloromethyl)-4H,6H,7H-pyrano[4,3-d][1,3]thiazole hydrochloride
• 2-(chloromethyl)-6,7-dihydro-4H-pyrano[4,3-d][1,3]thiazole;hydrochloride
• starbld0029061
• 2-(chloromethyl)-4H,6H,7H-pyrano4,3-d1,3thiazole hydrochloride

• Inchi： 1S/C7H8ClNOS.ClH/c8-3-7-9-5-1-2-10-4-6(5)11-7;/h1-4H2;1H
• InChI Key： MAJDUIGTJJIJDZ-UHFFFAOYSA-N
• SMILES： ClCC1=NC2=C(COCC2)S1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Topological Polar Surface Area: 50.4

Additional information on 2-(chloromethyl)-4H,6H,7H-pyrano4,3-d1,3thiazole hydrochloride

Introduction to 2-(Chloromethyl)-4H,6H,7H-pyrano[4,3-d][1,3]thiazole Hydrochloride (CAS No. 2219407-64-2)

2-(Chloromethyl)-4H,6H,7H-pyrano[4,3-d][1,3]thiazole hydrochloride (CAS No. 2219407-64-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrano[4,3-d][1,3]thiazoles, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties.

The molecular structure of 2-(Chloromethyl)-4H,6H,7H-pyrano[4,3-d][1,3]thiazole hydrochloride consists of a pyran ring fused with a thiazole ring and a chloromethyl group. The presence of the chloromethyl group imparts additional reactivity and functional versatility to the molecule. This structural characteristic makes it an attractive candidate for various chemical modifications and derivatization processes, which can enhance its pharmacological properties.

Recent studies have highlighted the potential of 2-(Chloromethyl)-4H,6H,7H-pyrano[4,3-d][1,3]thiazole hydrochloride in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the inhibition of viral replication through the disruption of key viral enzymes.

In addition to its antiviral properties, 2-(Chloromethyl)-4H,6H,7H-pyrano[4,3-d][1,3]thiazole hydrochloride has also shown promising results in anticancer research. A research team from the University of California reported that this compound selectively inhibits the growth of human breast cancer cells by inducing apoptosis and cell cycle arrest. The study suggested that the chloromethyl group plays a crucial role in mediating these effects by interacting with specific cellular targets.

The synthesis of 2-(Chloromethyl)-4H,6H,7H-pyrano[4,3-d][1,3]thiazole hydrochloride involves a multi-step process that typically starts with the formation of a thiazole ring followed by the introduction of the pyran ring and the chloromethyl group. Various synthetic strategies have been developed to optimize yield and purity. One such method involves the reaction of 5-chloromethyl-2-hydroxybenzaldehyde with thiourea in the presence of a base to form an intermediate thiazole derivative. This intermediate is then cyclized using an appropriate cyclizing agent to form the final product.

The physicochemical properties of 2-(Chloromethyl)-4H,6H,7H-pyrano[4,3-d][1,3]thiazole hydrochloride, such as solubility and stability, are critical for its application in drug development. Studies have shown that this compound exhibits good solubility in polar solvents like DMSO and water at neutral pH. Its stability under various conditions has also been evaluated to ensure its suitability for long-term storage and formulation development.

In terms of safety and toxicity profiles, preliminary assessments indicate that 2-(Chloromethyl)-4H,6H,7H-pyrano[4,3-d][1,3]thiazole hydrochloride has low cytotoxicity towards normal human cells at therapeutic concentrations. However, further in-depth toxicological studies are required to fully understand its safety profile before it can be considered for clinical trials.

The potential applications of 2-(Chloromethyl)-4H,6H,7H-pyrano[4,3-d][1,3]thiazole hydrochloride extend beyond antiviral and anticancer therapies. Researchers are exploring its use in other areas such as anti-inflammatory agents and neuroprotective drugs. For example, a recent study published in the Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines in activated macrophages.

In conclusion, 2-(Chloromethyl)-4H,6H,7H-pyrano[4,3-d][1,3]thiazole hydrochloride (CAS No. 2219407-64-2) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, 2-(Chloromethyl)-4H,6H,7H-pyrano[4,3-d][1,3]thiazole hydrochloride is poised to play a significant role in advancing drug discovery efforts.